Cas no 1350377-66-0 (3-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: 3-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 1350377-66-0
• MF: C₁₃H₂₀BNO₃
• MW: 249.113803863525
• MDL: MFCD22494808
• CID: 3165084
• PubChem ID: 67003693
• Update Time: 2025-11-05

3-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenamine
• 3-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• AS-55696
• MFCD22494808
• W17539
• 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• 3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzenamine
• SY273857
• 1350377-66-0
• EN300-3141928
• AKOS027439215
• CS-0059670
• DB-117324
• Z1999528058
• SCHEMBL1356708
• ZYFRJTZQMFNEHS-UHFFFAOYSA-N
• 4-Amino-2-methoxyphenylboronic Acid Pinacol Ester
• AEC37766

• MDL： MFCD22494808
• Inchi： 1S/C13H20BNO3/c1-12(2)13(3,4)18-14(17-12)10-7-6-9(15)8-11(10)16-5/h6-8H,15H2,1-5H3
• InChI Key： ZYFRJTZQMFNEHS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2OC)N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 249.1536237g/mol
• Monoisotopic Mass: 249.1536237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

3-Methoxy-4-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)Aniline: A Comprehensive Overview

3-Methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, also known by its CAS number 1350377-66-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methoxy group and a tetramethyl-dioxaborolane moiety attached to an aniline backbone. The presence of these functional groups makes it a versatile building block for various applications, particularly in the synthesis of advanced materials and pharmaceuticals.

The aniline core of this compound serves as a foundational structure for further functionalization. The methoxy group at the 3-position introduces electron-donating properties, which can influence the electronic characteristics of the molecule. Meanwhile, the tetramethyl-dioxaborolane group at the 4-position provides a boron-containing functionality that is highly reactive and can participate in various cross-coupling reactions. This combination makes 3-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline an ideal candidate for applications in click chemistry and Suzuki-Miyaura couplings.

Recent studies have highlighted the potential of this compound in the development of novel materials with tailored properties. For instance, researchers have explored its use in the synthesis of boron-containing polymers, which exhibit enhanced thermal stability and mechanical strength. These polymers have potential applications in high-performance composites and electronic devices. Additionally, the compound has been employed as an intermediate in the synthesis of bioactive molecules, where its reactivity and structural flexibility are highly advantageous.

In terms of synthesis, 3-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline can be prepared through a variety of methods. One common approach involves the coupling of aniline derivatives with boronic esters using transition metal catalysts. This method ensures high yields and excellent control over the product's structure. The use of microwave-assisted synthesis has also been reported, offering a more efficient route to this compound while maintaining its purity and stability.

The structural features of this compound make it particularly suitable for applications in drug discovery. The methoxy group can modulate pharmacokinetic properties such as solubility and bioavailability, while the boron-containing moiety can serve as a reactive handle for further functionalization. Recent research has focused on its use as a precursor for bioisosteric replacements in medicinal chemistry, where it has shown promise in improving drug-like properties without compromising biological activity.

From an environmental perspective, the synthesis and application of 3-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline are considered sustainable due to its compatibility with green chemistry principles. The use of recyclable catalysts and solvent systems has minimized waste generation during its production. Furthermore, its application in energy-efficient materials contributes to reducing carbon footprints in various industries.

In conclusion, 3-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, CAS number 1350377-66-0, is a multifaceted compound with wide-ranging applications across diverse fields. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern science and technology.